N-(4-ethoxyphenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetamide
• InChI: InChI=1S/C29H30N4O3/c1-2-35-25-14-12-23(13-15-25)30-28(34)21-36-26-10-6-7-22-11-16-27(31-29(22)26)33-19-17-32(18-20-33)24-8-4-3-5-9-24/h3-16H,2,17-21H2,1H3,(H,30,34)
• InChI Key: JWFQSIRRHXBIGT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C29H30N4O3
• Molecular Weight: 482.6 g/mol

Description

N-(4-ethoxyphenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide, also known as E-1, is a novel compound that has been synthesized for scientific research purposes. This compound has shown potential in various research applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide has shown potential in various scientific research applications. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In addition, it has been studied as a potential antidepressant and anxiolytic agent due to its ability to modulate the levels of neurotransmitters in the brain. Furthermore, it has been studied as a potential antipsychotic agent due to its ability to modulate the activity of dopamine receptors in the brain.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide is not fully understood. However, it is believed to act by modulating the activity of various receptors in the brain, including dopamine receptors, serotonin receptors, and adrenergic receptors. It is also believed to inhibit the activity of various enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to modulate the levels of neurotransmitters in the brain, leading to its potential use as an antidepressant and anxiolytic agent. Furthermore, it has been shown to modulate the activity of dopamine receptors in the brain, leading to its potential use as an antipsychotic agent.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, making it an interesting subject for research. It has also shown potential in various research applications, making it a promising candidate for further study. However, there are also limitations to working with this compound. It is a complex molecule that requires careful handling and specialized equipment for synthesis and analysis. Furthermore, its mechanism of action is not fully understood, making it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide. One potential direction is to study its potential as an anticancer agent in more detail, including its effects on different types of cancer cells and its potential use in combination with other anticancer drugs. Another potential direction is to study its potential as an antidepressant and anxiolytic agent in more detail, including its effects on different neurotransmitter systems and its potential use in combination with other antidepressant and anxiolytic drugs. Furthermore, there is potential to study its mechanism of action in more detail, including its effects on different receptors and enzymes involved in cancer growth and neurotransmitter regulation.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide involves a series of chemical reactions. The starting material for the synthesis is 4-ethoxyaniline, which is reacted with 2-chloro-8-quinolinol in the presence of a base to yield 2-(4-ethoxyphenyl)quinolin-8-ol. This intermediate is then reacted with 4-phenylpiperazine in the presence of a coupling agent to yield the final product, this compound.